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Compound of Interest

Compound Name: PFI-90

Cat. No.: B2861262 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment and

regulatory compliance. This document provides a comprehensive, step-by-step guide for the

proper disposal of PFI-90, a selective inhibitor of histone demethylase (KDM3B). Adherence to

these procedures will minimize risks and support a culture of safety within your institution.

Immediate Safety and Handling Precautions
PFI-90 is classified as a combustible solid and should be handled with care.[1] Before initiating

any disposal procedures, ensure you are wearing appropriate Personal Protective Equipment

(PPE), including safety goggles, gloves, and a lab coat. All handling of PFI-90 waste should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Step-by-Step Disposal Protocol for PFI-90
The disposal of PFI-90 must be managed through your institution's hazardous waste program.

[4][5] Under no circumstances should PFI-90 or its containers be disposed of in the regular

trash or down the sanitary sewer.[2][4][5]

1. Waste Identification and Segregation:

Treat all unwanted PFI-90, including expired material, contaminated items (e.g., gloves,

wipes), and residues, as hazardous chemical waste.[4][6]

Solid PFI-90 waste should be collected separately from liquid waste.[7]
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Segregate PFI-90 waste from incompatible materials, particularly strong oxidizing agents, to

prevent adverse chemical reactions.[3][8]

2. Waste Container Selection and Labeling:

Use a designated, compatible container for the collection of solid PFI-90 waste. The

container should be in good condition, with no leaks or cracks, and have a secure, tight-

fitting lid.[8][9][10]

Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is

added.[4][6][10]

The label must include the following information:

The words "Hazardous Waste"[8][10]

Full Chemical Name: "PFI-90" (avoid abbreviations)[10]

Associated Hazards: "Combustible Solid"[1]

Accumulation Start Date[8]

Principal Investigator's Name and Contact Information[11]

Laboratory Location (Building and Room Number)[4]

3. Waste Accumulation and Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.[8][9] This area should be clearly marked and away from general

laboratory traffic.

Keep the waste container closed at all times, except when adding waste.[4][6][9]

It is recommended to use secondary containment, such as a larger, chemically resistant tray

or bin, to mitigate potential spills.[4][6][10]

4. Disposal of Empty PFI-90 Containers:
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A container that held PFI-90 is not considered empty until it has been triple-rinsed with a

suitable solvent (e.g., ethanol or DMSO, in which PFI-90 is soluble).[1][4][10]

The rinsate from this process must be collected and managed as hazardous liquid waste.[10]

[12]

Once triple-rinsed, deface or remove the original manufacturer's label from the empty

container. It may then be disposed of as non-hazardous solid waste, in accordance with your

institution's policies.[1][4]

5. Arranging for Final Disposal:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) or hazardous waste management office to schedule a pickup.[1][9]

Do not transport hazardous waste outside of your laboratory. Trained EHS personnel will

handle the collection and transportation for final disposal, which is typically incineration for

flammable or combustible solids.[4][13]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative parameters related to the

handling and disposal of PFI-90.

Parameter Value/Guideline Source

PFI-90 Physical State Solid --INVALID-LINK--

Storage Class 11 - Combustible Solids [1]

Maximum Accumulation

(Satellite Area)

55 gallons (hazardous waste

total)
[9]

Empty Container Residue Limit
No more than 1 inch or 3% by

weight
[12]

Rinsing Protocol for Empty

Containers

Triple-rinse with a suitable

solvent
[1][4][10]
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Experimental Protocols
While specific disposal protocols for PFI-90 are not published, the recommended procedure is

based on standard laboratory practices for disposing of solid, combustible chemical waste. The

core experimental protocol is the triple-rinse procedure for empty containers:

Objective: To decontaminate an empty container that held PFI-90 for safe disposal as non-

hazardous waste.

Materials:

Empty PFI-90 container

Appropriate solvent (e.g., ethanol or DMSO)

Hazardous liquid waste container, properly labeled

Personal Protective Equipment (PPE)

Methodology:

In a chemical fume hood, add a small amount of the selected solvent to the empty PFI-90
container.

Securely cap the container and swirl gently to rinse all interior surfaces.

Pour the solvent rinsate into the designated hazardous liquid waste container.

Repeat steps 1-3 two more times for a total of three rinses.

Allow the empty container to air dry completely in the fume hood.

Deface the original label and dispose of the container according to institutional guidelines for

non-hazardous solid waste.

Visualizing the PFI-90 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of PFI-90 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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